Samarium(III) perchlorate w/w aq. soln., Reagent Grade

• IUPAC Name: perchloric acid;samarium
• InChI: InChI=1S/ClHO4.Sm/c2-1(3,4)5;/h(H,2,3,4,5)
• InChI Key: LDOCBXGQXLLKCY-UHFFFAOYSA-N
• Canonical SMILES: OCl(=O)(=O)=O.[Sm]
• Molecular Formula: ClHO4Sm
• Molecular Weight: 250.8 g/mol
• CAS No.: 13569-60-3

Description

Samarium(III) perchlorate w/w aqueous solution, Reagent Grade, is a chemical compound with the molecular formula Sm(ClO₄)₃. It is a solution of samarium(III) perchlorate in water, typically at a concentration of 50% weight/weight. Samarium is a rare earth element, and its compounds are known for their unique chemical and physical properties. Samarium(III) perchlorate is used in various scientific research applications due to its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Samarium(III) perchlorate can be synthesized by reacting samarium oxide (Sm₂O₃) or samarium hydroxide (Sm(OH)₃) with perchloric acid (HClO₄). The reaction typically takes place in an aqueous medium under controlled temperature and pH conditions to ensure complete dissolution and formation of the perchlorate salt.

Industrial Production Methods

In industrial settings, the production of Samarium(III) perchlorate involves the use of high-purity samarium oxide or hydroxide and concentrated perchloric acid. The reaction is carried out in large reactors with continuous monitoring of temperature, pH, and concentration to achieve the desired product quality. The resulting solution is then filtered and standardized to the required concentration.

Chemical Reactions Analysis

Types of Reactions

Samarium(III) perchlorate undergoes various types of chemical reactions, including:

Oxidation-Reduction Reactions: Samarium(III) can participate in redox reactions, where it can be reduced to samarium(II) or oxidized to higher oxidation states.

Substitution Reactions: The perchlorate ions can be substituted by other anions in solution, leading to the formation of different samarium salts.

Complexation Reactions: Samarium(III) can form complexes with various ligands, which can alter its reactivity and solubility.

Common Reagents and Conditions

Common reagents used in reactions with Samarium(III) perchlorate include reducing agents like sodium borohydride (NaBH₄) for reduction reactions, and various ligands such as ethylenediaminetetraacetic acid (EDTA) for complexation reactions. These reactions are typically carried out in aqueous solutions under controlled temperature and pH conditions.

Major Products Formed

The major products formed from reactions involving Samarium(III) perchlorate depend on the type of reaction and the reagents used. For example, reduction reactions may yield samarium(II) compounds, while substitution reactions can produce different samarium salts.

Scientific Research Applications

Samarium(III) perchlorate is used in a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions, including catalysis and synthesis of organic and inorganic compounds.

Biology: Samarium(III) perchlorate is used in biological studies to investigate the effects of rare earth elements on biological systems.

Industry: Samarium(III) perchlorate is used in the production of specialized materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which Samarium(III) perchlorate exerts its effects involves its ability to participate in redox reactions and form complexes with various ligands. The molecular targets and pathways involved depend on the specific application and the nature of the reaction. In catalysis, for example, Samarium(III) perchlorate can facilitate the transfer of electrons or protons, thereby accelerating the reaction rate.

Comparison with Similar Compounds

Similar Compounds

Samarium(III) chloride (SmCl₃): Another samarium salt with similar reactivity but different solubility and stability properties.

Samarium(III) nitrate (Sm(NO₃)₃): Similar in terms of reactivity but used in different applications due to its nitrate anion.

Samarium(III) sulfate (Sm₂(SO₄)₃): Has different solubility and stability characteristics compared to the perchlorate salt.

Uniqueness

Samarium(III) perchlorate is unique due to its high solubility in water and its ability to form stable complexes with various ligands. This makes it particularly useful in applications where high reactivity and stability are required.